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Compound of Interest

Compound Name: 6-Hydroxyestriol

CAS No.: 14507-00-7

Cat. No.: B078679

Get Quote

This guide provides an in-depth, procedural framework for the safe and compliant disposal of

6-Hydroxyestriol, a potent steroidal compound. Designed for researchers, scientists, and drug

development professionals, this document moves beyond mere instruction to explain the critical

reasoning behind each step, ensuring a culture of safety and environmental stewardship within

the laboratory. Our commitment is to furnish you with the expertise necessary to handle such

materials responsibly, safeguarding both personnel and the ecosystem.

The Critical Imperative for Specialized Disposal
6-Hydroxyestriol, like other estrogenic compounds, is classified as a hazardous substance

due to its toxicological profile. Safety Data Sheets (SDS) for structurally related estrogens

consistently highlight significant health risks, including suspicion of causing cancer (H351) and

the potential to damage fertility or the unborn child (H360)[1][2]. These properties necessitate a

disposal protocol that completely isolates the compound from human and environmental

contact.

Furthermore, steroid hormones are potent endocrine-disrupting chemicals (EDCs)[3][4].

Standard wastewater treatment facilities are not equipped to fully remove these
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micropollutants, leading to their release into aquatic environments[5][6]. Even at trace

concentrations (ng/L), such compounds can have detrimental effects on wildlife and potentially

re-enter the human water supply[3][5][6]. Therefore, the common laboratory practice of drain

disposal is strictly prohibited for 6-Hydroxyestriol and its related waste materials[7][8]. The

only acceptable final disposition is complete destruction by a licensed hazardous waste

management facility.

Hazard and Precaution Summary
Hazard
Classification

GHS Statement
Required
Precaution

Rationale

Carcinogenicity,

Category 2

H351: Suspected of

causing cancer[1]

Minimize all exposure

routes (inhalation,

dermal, ingestion).

Handle only within a

certified chemical

fume hood or

containment system.

Prevents

aerosolization and

inhalation of fine

particles, which could

pose a long-term

cancer risk.

Reproductive Toxicity,

Category 1B

H360: May damage

fertility or the unborn

child[2][9]

Wear full Personal

Protective Equipment

(PPE). Implement

strict access controls

to storage and

handling areas.

Protects personnel of

reproductive age from

exposure that could

have severe, lasting

consequences on

fertility and fetal

development.

Environmental Hazard
Endocrine Disruptor[3]

[4]

Absolutely no drain

disposal. All waste

must be segregated

as hazardous

chemical waste.

Prevents

contamination of

waterways, protecting

aquatic ecosystems

from the disruptive

effects of synthetic

hormones.
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Procedural Workflow: From Point of Generation to
Final Disposal
The following section details the mandatory, step-by-step process for managing 6-
Hydroxyestriol waste. This workflow is designed to be a self-validating system, ensuring

containment and compliance at every stage.

Diagram: 6-Hydroxyestriol Waste Management Workflow
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Step 1: Immediate Handling & Segregation

Step 2: Waste Accumulation & Labeling

Step 3: Formal Disposal & Documentation

Point of Generation
(e.g., weighing, solution prep)

Wear Full PPE
(Gloves, Lab Coat, Eye Protection)

Segregate Waste Immediately:
- Contaminated Solids

- Unused/Expired Compound
- Contaminated Sharps

 At the source

Select Designated, Compatible
Hazardous Waste Container

 Transfer

Label Container:
'Hazardous Waste - 6-Hydroxyestriol'

List Constituents & Hazards

Store in Secure Satellite
Accumulation Area (SAA)

(e.g., designated fume hood area)

Arrange Pickup by Licensed
Hazardous Waste Contractor

 When full or per schedule

Complete Hazardous Waste Manifest
(Ensure accurate coding)

Transport to Approved Treatment,
Storage, and Disposal Facility (TSDF)

(High-Temperature Incineration)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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